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Compound of Interest

Compound Name: Trimethyl orthobenzoate

Cat. No.: B1683259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive material safety data for trimethyl orthobenzoate
(CAS No. 707-07-3), a versatile laboratory chemical. The following sections detail its physical

and chemical properties, hazard classifications, handling procedures, and emergency response

protocols, compiled from various safety data sheets.

Data Presentation
The quantitative and qualitative data regarding the safety of trimethyl orthobenzoate are

summarized in the tables below for ease of reference and comparison.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₀H₁₄O₃ [1][2][3]

Molecular Weight 182.22 g/mol [1][3][4]

Appearance Clear, colorless liquid [2][5][6]

Odor No information available [2][5]

Boiling Point 87-88 °C @ 7 mmHg [1][7][8]

115 °C @ 25 mmHg [6]

Density 1.061 g/mL @ 25 °C [1][7][8][9]

Refractive Index n20/D 1.489 [1][8]

Flash Point 82 °C (179.6 °F) [1][5][9]

Stability

Stable under normal

temperatures and pressures.

Moisture sensitive.

[2][5]

Solubility Soluble in organic solvents. [7]

Table 2: Hazard Identification and GHS Classification

Hazard Class Category Hazard Statement

Flammable Liquids Category 4
H227: Combustible liquid[9]

[10][11][12]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4][10][12]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[3][4][10][12]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][4][10][12]

Signal Word Warning [3][9][10][13]
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Table 3: Fire and Explosion Hazard Data

Parameter Information

Extinguishing Media

Use foam, dry chemical, or carbon dioxide.

Water mist may be used to cool closed

containers.[2][5][12]

Hazardous Combustion Products
Carbon monoxide (CO), Carbon dioxide (CO₂)

[5][13]

Special Firefighting Procedures

Wear a self-contained breathing apparatus

(SCBA) in pressure-demand (MSHA/NIOSH

approved or equivalent) and full protective gear.

[5][13]

Unusual Fire and Explosion Hazards
Containers may explode when heated. Vapors

may form explosive mixtures with air.[3][13]

Table 4: Toxicological Information
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Effect Finding

Acute Toxicity

No acute toxicity information is available for this

product. The toxicological properties have not

been fully investigated.[2][5][10][13]

Skin Corrosion/Irritation Causes skin irritation.[2][4][5]

Serious Eye Damage/Irritation Causes serious eye irritation.[2][4][5][13]

Respiratory Sensitization No data available.[2]

Skin Sensitization No information available.[13]

Carcinogenicity
Not listed as a carcinogen by ACGIH, IARC,

NTP, or California Proposition 65.[5][13]

Germ Cell Mutagenicity No data available.[10]

Reproductive Toxicity No data available.[10]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[2][4][10][13]

Table 5: Exposure Controls and Personal Protective Equipment
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Control Parameter Specification

Engineering Measures

Ensure adequate ventilation, especially in

confined areas. Eyewash stations and safety

showers should be close to the workstation.[3]

[6][13]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[3][5][13]

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[3][5][6]

Respiratory Protection

No protective equipment is needed under

normal use conditions. For large scale or

emergency use, a NIOSH/MSHA or European

Standard EN 149 approved respirator may be

required if exposure limits are exceeded.[3][5]

Hygiene Measures

Handle in accordance with good industrial

hygiene and safety practice. Wash hands before

breaks and immediately after handling the

product. Do not eat, drink or smoke when using

this product.[3][13]

Experimental Protocols
Standard Safety Data Sheets do not typically provide detailed, proprietary experimental

protocols for the determination of physical, chemical, or toxicological properties. The data

presented are derived from standardized testing methods mandated by regulatory bodies.

However, a generalized experimental protocol for the safe handling of trimethyl
orthobenzoate in a laboratory setting is provided below, based on compiled safety information.

Standard Laboratory Protocol for Safe Handling of Trimethyl Orthobenzoate
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Preparation and Precautionary Measures:

Before handling, ensure that the Safety Data Sheet has been read and understood.

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Verify that an eyewash station and safety shower are accessible and operational.[13]

Don the required Personal Protective Equipment (PPE): chemical safety goggles, nitrile

gloves, and a lab coat.[3][5]

Handling and Dispensing:

Ground all equipment to prevent static discharge, as the material is a combustible liquid.

[13]

Keep the container tightly closed when not in use to prevent exposure to moisture, as the

compound is moisture-sensitive.[2][5]

Keep away from all sources of ignition, including heat, sparks, and open flames.[5][13]

Avoid breathing vapors or mist.[13]

Avoid contact with skin and eyes.[5]

If transferring, use non-sparking tools.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][13]

Store away from incompatible materials such as strong oxidizing agents and acids.[5][10]

Accidental Release:

In case of a spill, remove all sources of ignition.[13]

Absorb the spill with an inert, non-combustible material such as sand, vermiculite, or earth.

[5]
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Collect the absorbed material into a suitable, closed container for disposal.[13]

Ventilate the area of the spill.

Disposal:

Dispose of waste in accordance with local, regional, and national hazardous waste

regulations. This material is considered hazardous waste.[3]

Do not empty into drains.[13]

Visualizations
The following diagrams illustrate key safety-related workflows and information for trimethyl
orthobenzoate.

Trimethyl Orthobenzoate GHS Hazard Classification

CAS: 707-07-3
Signal Word

Warning

Pictograms

Flame Exclamation Mark

Hazard Statements

H227: Combustible liquid

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Click to download full resolution via product page
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Caption: GHS Hazard classification for trimethyl orthobenzoate.

Inhalation Skin Contact Eye Contact Ingestion

Accidental Exposure Occurs

Remove to fresh air Wash off immediately with
plenty of water for at least 15 mins

Rinse immediately with plenty of
water for at least 15 mins Do NOT induce vomiting

If not breathing,
give artificial respiration

Get medical attention

Remove contaminated clothing

Get medical attention

Remove contact lenses, if present

Get medical attention

Get immediate medical attention

Click to download full resolution via product page

Caption: First aid workflow for accidental exposure.
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Spill Detected

Ensure adequate ventilation
and wear appropriate PPE

Remove all sources of ignition
(flames, sparks, hot surfaces)

Soak up with inert absorbent material
(sand, silica gel, earth)

Prevent entry into drains
and waterways

Collect into a suitable, closed
container for disposal

Dispose of as hazardous waste
in accordance with regulations

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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